Enhanced Lipophilicity and Membrane Permeability vs. 6-Methyl Analog
The 6-propyl substituted 2H-1,3-oxazine-2,4(3H)-dione (CAS 61736-42-3) demonstrates significantly higher lipophilicity compared to its closest commercially available analog, the 6-methyl derivative (CAS 2911-21-9). The calculated LogP for the 6-propyl compound is 0.6929, versus 0.0488 for the 6-methyl analog [1]. This represents a >14-fold increase in the octanol-water partition coefficient, predicting substantially enhanced passive membrane permeability and altered distribution kinetics in cellular and in vivo models. The topological polar surface area (TPSA) remains identical at 63.33 Ų for both compounds, confirming that the lipophilicity difference is not confounded by changes in polar atom composition [1].
| Evidence Dimension | Lipophilicity (Calculated LogP) |
|---|---|
| Target Compound Data | LogP = 0.6929 |
| Comparator Or Baseline | 6-Methyl-2H-1,3-oxazine-2,4(3H)-dione (CAS 2911-21-9); LogP = 0.0488 |
| Quantified Difference | ΔLogP = +0.6441 (14.4-fold increase in predicted partition coefficient) |
| Conditions | Computed LogP values from authoritative chemical databases |
Why This Matters
For procurement decisions, the >14-fold increase in lipophilicity directly impacts the compound's suitability for cell-based assays and in vivo studies where membrane permeability is a critical parameter, making the 6-methyl analog an unsuitable substitute without extensive re-optimization.
- [1] yybyy.com. 6-propyl-1,3-oxazine-2,4-dione (CAS 61736-42-3) Chemical Properties. Retrieved 2026-05-05. View Source
